![molecular formula C15H14FN3O3 B2465900 N-(Cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide CAS No. 2224199-57-7](/img/structure/B2465900.png)
N-(Cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide
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Overview
Description
N-(Cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(Cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide is not fully understood. However, it is believed that the compound interacts with specific proteins in cells, leading to changes in their activity and function. This interaction may be responsible for the compound's ability to detect metal ions and its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce changes in the biochemical and physiological processes of cells. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(Cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide is its versatility in scientific research applications. However, its limitations include its relatively low solubility in water and its potential toxicity to cells at high concentrations.
Future Directions
There are several future directions for the research and development of N-(Cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide. These include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Investigation of the compound's potential as a therapeutic agent for neurodegenerative diseases.
3. Development of new fluorescent probes based on the structure of the compound.
4. Exploration of the compound's potential as a photosensitizer for photodynamic therapy of cancer cells.
5. Investigation of the compound's potential as a modulator of ion channels in cells.
Conclusion:
In conclusion, this compound is a novel compound with potential applications in various scientific research fields. Its versatility and potential therapeutic benefits make it an attractive target for further investigation and development. However, more studies are needed to fully understand its mechanism of action and potential limitations.
Synthesis Methods
The synthesis of N-(Cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide involves the reaction of 6-fluoroindole-3-carboxylic acid with N-(2-methoxyethyl)-N-methylglycine methyl ester, followed by the addition of cyanomethyl lithium and acetic anhydride. The final product is obtained after purification by column chromatography.
Scientific Research Applications
N-(Cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide has shown promising results in various scientific research applications. It has been used as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy of cancer cells. Additionally, it has been studied for its potential use in the development of new drugs for the treatment of neurodegenerative diseases.
properties
IUPAC Name |
N-(cyanomethyl)-2-(6-fluoro-1H-indol-3-yl)-N-(2-methoxyethyl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FN3O3/c1-22-7-6-19(5-4-17)15(21)14(20)12-9-18-13-8-10(16)2-3-11(12)13/h2-3,8-9,18H,5-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLVDMSVMHLDCON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC#N)C(=O)C(=O)C1=CNC2=C1C=CC(=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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